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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Cyclohexyl-N-methylcyclohexanamine, a tertiary amine with a unique molecular

architecture, holds a significant position in synthetic chemistry. This guide provides a

comprehensive overview of its chemical identity, including a detailed list of synonyms and key

identifiers. It delves into its physicochemical properties, synthesis methodologies with

mechanistic insights, and a thorough exploration of its applications, particularly in catalysis and

as a versatile building block in pharmaceutical and agrochemical research. Furthermore, this

document outlines crucial safety and toxicological information, alongside established analytical

techniques for its characterization and quantification, serving as an essential resource for

professionals in the chemical and life sciences.

Chemical Identity and Nomenclature
N-Cyclohexyl-N-methylcyclohexanamine is systematically named as such according to

IUPAC nomenclature. However, it is widely known in the chemical literature and commercial

catalogues by a variety of synonyms. Understanding these alternative names is crucial for

effective literature searching and chemical sourcing.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of N-Cyclohexyl-N-
methylcyclohexanamine is fundamental for its handling, application in synthesis, and for

predicting its behavior in various chemical and biological systems.
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Property Value Source

Appearance
Colorless to pale yellow liquid

with a mild amine-like odor.[2]
[2]

Boiling Point 262.7 °C at 760 mmHg [2][5]

Density ~0.91 g/cm³ [2][5]

Flash Point 110.6 °C [2][5]

Refractive Index n20/D 1.49 [2][3]

Water Solubility Low solubility [2]

Organic Solvent Solubility
Miscible with organic solvents

like ethanol and ether.[2]
[2]

Synthesis and Mechanistic Pathways
The synthesis of N-Cyclohexyl-N-methylcyclohexanamine is primarily achieved through two

main routes: the methylation of dicyclohexylamine and the reductive amination of

cyclohexanone.

Methylation of Dicyclohexylamine
This is a common and direct method for the synthesis of N-Cyclohexyl-N-
methylcyclohexanamine. The reaction involves the introduction of a methyl group onto the

nitrogen atom of dicyclohexylamine.

Reaction Scheme:

Dicyclohexylamine

N-Cyclohexyl-N-methylcyclohexanamine

Methylation

Methylating Agent
(e.g., Dimethyl Sulfate, Formaldehyde)
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Synthesis Pathway via Methylation

Common Methylating Agents and Mechanisms:

Dimethyl Sulfate: This is a powerful methylating agent. The reaction proceeds via a

nucleophilic attack of the secondary amine (dicyclohexylamine) on one of the methyl groups

of dimethyl sulfate, with the sulfate group acting as a good leaving group.

Eschweiler-Clarke Reaction: This method utilizes formaldehyde as the source of the methyl

group and formic acid as the reducing agent. The mechanism involves the formation of an

iminium ion from the reaction of dicyclohexylamine with formaldehyde, which is then reduced

by formic acid (hydride transfer) to yield the methylated product.[10] This method is

advantageous as it avoids the formation of quaternary ammonium salts.[10]

High-Pressure Reaction with Formaldehyde: An industrial approach involves reacting

dicyclohexylamine with formaldehyde under high pressure (around 2.4 MPa) and

temperature (around 160 °C), which can lead to high purity and yield.[9]

Reductive Amination of Cyclohexanone
This method involves the reaction of cyclohexanone with methylamine to form an enamine or

imine intermediate, which is then reduced to the final product.

Reaction Scheme:

Cyclohexanone

Enamine/Imine Intermediate

Methylamine
N-Methylcyclohexylamine

Reduction

Reducing Agent
(e.g., H₂, NaBH₃CN)
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This pathway first forms N-methylcyclohexylamine, which can then be further reacted with

another equivalent of cyclohexanone and a reducing agent to yield N-Cyclohexyl-N-
methylcyclohexanamine.

Spectroscopic Characterization
Unambiguous identification of N-Cyclohexyl-N-methylcyclohexanamine is critical.

Spectroscopic methods provide the necessary data for structural confirmation and purity

assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl

protons (a singlet) and a complex series of multiplets for the cyclohexyl ring protons.

¹³C NMR: The carbon NMR spectrum will display a signal for the methyl carbon and distinct

signals for the carbons of the two cyclohexyl rings. The carbon attached to the nitrogen will

be shifted downfield.

While publicly available high-resolution spectra are limited, chemical shifts can be predicted or

found in proprietary databases. For the related compound N-methylcyclohexylamine, the 1H

NMR spectrum shows a singlet for the methyl protons at approximately 2.40 ppm and

multiplets for the cyclohexyl protons between 1.03 and 1.87 ppm.[11] The 13C NMR spectrum

of N-methylcyclohexylamine shows the methyl carbon at around 33.25 ppm and the cyclohexyl

carbons at various shifts, with the carbon attached to the nitrogen at approximately 58.49 ppm.

[11]

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of the molecule. Electron ionization (EI) mass spectrometry would be expected to show

a molecular ion peak (M+) corresponding to the molecular weight of 195.35.

Infrared (IR) Spectroscopy
The IR spectrum of N-Cyclohexyl-N-methylcyclohexanamine would be characterized by the

absence of N-H stretching bands (as it is a tertiary amine) and the presence of C-H stretching

bands for the alkyl groups.
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Applications in Research and Development
N-Cyclohexyl-N-methylcyclohexanamine and its synonyms are utilized in various fields, from

industrial processes to fine chemical synthesis.

Catalyst in Organic Synthesis
It is employed as a catalyst in several organic reactions. For instance, it serves as a catalyst in

the production of urethane foams, contributing to the stability and reactivity of the process.[5] It

has also been used as a base during Pd-catalyzed cyclization reactions and as a catalyst in O-

phenylation of tertiary alcohols.[12]

Building Block in Pharmaceutical and Agrochemical
Synthesis
The unique structure of N-Cyclohexyl-N-methylcyclohexanamine makes it a valuable

intermediate in the synthesis of more complex molecules. It is explored as a building block in

drug development for creating compounds with potential therapeutic properties.[9] Its

derivatives have been investigated for applications in synthesizing antiviral and anti-

inflammatory drugs. It also finds use in the agrochemical industry for the production of

pesticides and herbicides.

Material Science
Due to its photophysical properties, derivatives of N-Cyclohexyl-N-methylcyclohexanamine
are being explored for their use in optoelectronic materials, such as in solar energy collection

and as luminescent materials.

Toxicology and Safety Information
A comprehensive understanding of the toxicological profile and safe handling procedures is

paramount for researchers and professionals working with N-Cyclohexyl-N-
methylcyclohexanamine.

Hazard Identification
Acute Toxicity: It is harmful if swallowed and may be toxic in contact with skin.[9] The oral

LD50 in rats has been reported as 446 mg/kg.[5]
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Skin Corrosion/Irritation: It is classified as causing severe skin burns and eye damage.[9]

Respiratory Irritation: Vapors can irritate the eyes and respiratory tract.

Safe Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Chemical safety goggles and/or a face shield are required.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.

Respiratory Protection: If working with heated material or in a poorly ventilated area, a

respirator with an appropriate cartridge for organic vapors should be used.

First Aid Measures
In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Analytical Methodologies
Accurate and reliable analytical methods are essential for quality control, reaction monitoring,

and pharmacokinetic studies involving N-Cyclohexyl-N-methylcyclohexanamine.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable technique for the analysis of this volatile compound. A non-polar capillary

column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, can be used for

separation. The mass spectrometer allows for positive identification based on the fragmentation

pattern and accurate quantification. For the analysis of related amines, a DB-1MS column with

helium as the carrier gas has been reported.[4]

High-Performance Liquid Chromatography (HPLC)
For less volatile derivatives or for analyses in complex matrices, HPLC can be employed. Due

to the lack of a strong chromophore, UV detection may not be sensitive. Alternative detection

methods such as evaporative light scattering detection (ELSD) or mass spectrometry (LC-MS)

would be more appropriate. For the analysis of similar aliphatic amines, which are polar and

lack UV activity, methods using HILIC or mixed-mode chromatography with detectors like ELSD

or MS have been developed.[13] Derivatization with a UV-active tag can also be a strategy to

enhance detection by UV-Vis.

Conclusion
N-Cyclohexyl-N-methylcyclohexanamine is a versatile tertiary amine with a well-defined

chemical profile and a growing range of applications. Its importance as a catalyst and a

synthetic building block in the pharmaceutical and agrochemical industries is well-established.

This guide has provided a detailed overview of its nomenclature, physicochemical properties,

synthesis, applications, safety, and analytical methods. By consolidating this technical

information, this document aims to serve as a valuable resource for scientists and researchers,

facilitating safer and more efficient utilization of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemicalbook.com/synthesis/n-methylcyclohexylamine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylcyclohexylamine
https://www.ejbps.com/ejbps/abstract_id/10443
https://www.chemsrc.com/en/cas/7560-83-0_241453.html
https://www.env.go.jp/en/chemi/pops/Appendix/04-GuideLine/04Chapter3.pdf
https://m.chemicalbook.com/SpectrumEN_7560-83-0_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-dicyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-dicyclohexylamine
https://www.smolecule.com/products/s702806
https://byjus.com/chemistry/methylation/
https://www.chemicalbook.com/article/synthesis-and-application-of-n-methylcyclohexylamine.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-n-methylcyclohexylamine.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/294942
https://helixchrom.com/compounds/methylamine/
https://www.benchchem.com/product/b149193#synonyms-for-n-cyclohexyl-n-methylcyclohexanamine-e-g-n-methyldicyclohexylamine
https://www.benchchem.com/product/b149193#synonyms-for-n-cyclohexyl-n-methylcyclohexanamine-e-g-n-methyldicyclohexylamine
https://www.benchchem.com/product/b149193#synonyms-for-n-cyclohexyl-n-methylcyclohexanamine-e-g-n-methyldicyclohexylamine
https://www.benchchem.com/product/b149193#synonyms-for-n-cyclohexyl-n-methylcyclohexanamine-e-g-n-methyldicyclohexylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

